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Compound of Interest

Octahydropyrano[3,4-cjpyrrole
Compound Name:

hydrochloride
CAS No.: 1909306-44-0
Cat. No.: B2854448

Get Quote

Executive Summary

The octahydropyrano[3,4-c]pyrrole scaffold represents a privileged bicyclic heterocycle in
modern medicinal chemistry, distinguished by its high fraction of saturated carbon atoms (

). Unlike flat aromatic systems, this 6,5-fused scaffold offers a defined three-dimensional vector
for substituent display, enhancing selectivity and solubility while mitigating off-target toxicity.

This guide analyzes the scaffold's utility as a bioisostere for conformationally restricted
diamines, specifically in the development of Tachykinin NK1 receptor antagonists and
Histamine H4 ligands. It details the synthetic architecture, stereochemical considerations, and
validated protocols for constructing and derivatizing this core.

Part 1: Chemical Architecture & Properties[1]
Structural Analysis

The scaffold consists of a saturated tetrahydropyran ring fused to a pyrrolidine ring across the
3,4-bond of the pyran.
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o |[UPAC Name: Octahydropyrano[3,4-c]pyrrole[1][2][3]
e Molecular Formula:

» Stereochemistry: The fusion carbons (typically C3a and C7a) create two stereocenters. The
cis-fused isomer is thermodynamically preferred and kinetically accessible via most
cycloaddition routes, providing a "V-shaped" cleft. The trans-fused isomer is more strained
but offers a linear vector.

Physicochemical Profile[1][5][6]

e Lipophilicity (cLogP): ~0.5-1.2 (unsubstituted), making it a polar core ideal for fragment-
based drug discovery (FBDD).

o Basicity (pKa): The secondary amine typically has a pKa of 9.5-10.5, similar to pyrrolidine,
ensuring protonation at physiological pH.

o Metabolic Stability: The ether oxygen in the pyran ring reduces the oxidative liability of the
adjacent carbons compared to a carbocyclic analog (octahydroindene).

Part 2: Synthetic Methodologies

The construction of the octahydropyrano[3,4-c]pyrrole core generally follows two strategic
disconnections: Intermolecular Cascade Reactions (for highly substituted derivatives) and
Intramolecular Cyclization (for the parent core).

Strategy A: Isocyanide-Based Multicomponent Cascade

This modern approach, highlighted in recent microreviews, utilizes an isocyanide-based
multicomponent reaction (MCR) followed by an oxo-Diels—Alder sequence. It is particularly
effective for generating densely functionalized scaffolds in a single pot.

Mechanism:
o Michael Addition: An isocyanide attacks an electron-deficient alkyne.

o Passerini-Type Reaction: Interception by a ketone/aldehyde.
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e Mumm Rearrangement: Acyl transfer.

o Oxo-Diels—Alder: Intramolecular cycloaddition to form the pyran ring fused to the pyrrole.

Strategy B: 1,3-Dipolar Cycloaddition (The "Classical"
Route)

For the synthesis of the core scaffold used in NK1 antagonists:
e Precursor: 3-Allyltetrahydrofuran-4-amine derivatives or similar unsaturated amines.

¢ Cyclization: An intramolecular dipolar cycloaddition of an azomethine ylide (generated in situ
from an aldehyde and the amine) onto the alkene tether.

Visualization of Synthetic Logic[1]

Starting Materials Michael Addn Intermediate A Passerini/Mumm Intermediate B Heat/Catalyst Oxo-Diels-Alder Cyclization
(Isocyanide + Alkyne + Keto-Acid) (Michael Adduct) (Acyloxy-diene) Transition State

Click to download full resolution via product page
Figure 1: Cascade synthesis pathway for functionalized pyrano[3,4-c]pyrrole derivatives.
Part 3: Medicinal Chemistry Applications[1][5][7][8]
Case Study: Tachykinin NK1 Receptor Antagonists

Patents (e.g., WO2006065711) identify this scaffold as a core for NK1 antagonists, used to
treat chemotherapy-induced nausea and vomiting (CINV).

e Pharmacophore Mapping:

o Pyrrole Nitrogen: Serves as the anchor point for a basic amine side chain (often benzyl or
benzhydryl groups) to interact with the receptor's aspartic acid residue.

o Pyran Oxygen: Acts as a hydrogen bond acceptor, improving water solubility compared to
the carbocyclic analog.
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o 3,4-Fusion: Constrains the spatial arrangement of the "East" and "West" wings of the
molecule, locking the pharmacophores into a bioactive conformation.

SAR Decision Tree

Octahydropyrano[3,4-c]pyrrole
Core

N-Substitution (Pyrrole) C-Substitution (Pyran)

:

Benzhydryl Group Methyl/Ethyl Polar Groups (OH, NH2) Aryl Fusion
(High Potency NK1) (Low Potency) (Modulates Solubility) (Metabolic Liability)

Click to download full resolution via product page
Figure 2: Structure-Activity Relationship (SAR) logic for NK1 antagonist optimization.

Part 4: Experimental Protocol

Protocol: Synthesis of N-Benzyl-octahydropyrano[3,4-c]pyrrole Adapted from W0O2013071697
and related heterocycle synthesis literature.

Objective: To synthesize the N-protected core scaffold suitable for further elaboration.

Reagents

¢ Substrate: 3,7-Dioxa-2-azabicyclo[3.3.0]octane (if commercially available) OR in situ
precursor (e.g., diallyl amine derivative).

« Alkylation Agent: Benzyl bromide (

).

e Base: Potassium Carbonate (

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2854448/docs?utm_src=pdf-body-img#advanced-technical-guide-octahydropyrano-3-4-c-pyrrole-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2854448?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

), anhydrous.

e Solvent: Acetone or Acetonitrile (

Step-by-Step Methodology

o Preparation: Charge a flame-dried round-bottom flask with octahydropyrano[3,4-c]pyrrole
hydrochloride (1.0 eq, 140 mg) and anhydrous Acetone (30 mL).

o Basification: Add

(3.0 eq, 760 mg) to the solution. Stir at room temperature for 15 minutes to liberate the free
base.

» Alkylation: Dropwise add Benzyl bromide (1.1 eq) to the suspension.
» Reaction: Heat the mixture to reflux (

) for 12 hours. Monitor conversion via TLC (Mobile phase: 5% MeOH in DCM, stain with
Ninhydrin).

o Workup:
o Cool to room temperature.[4][5]
o Filter off the inorganic salts (

, eXCess

)

o Concentrate the filtrate in vacuo to obtain a viscous oil.

 Purification: Dissolve residue in Ethyl Acetate (100 mL). Wash with water (2 x 50 mL) and
brine (1 x 50 mL). Dry over

, filter, and concentrate.

o Validation:
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o 1H NMR (CDCI3): Look for the disappearance of the broad NH peak and appearance of

benzylic protons (~3.5 ppm, s, 2H) and aromatic multiplets (7.2—7.4 ppm).

o MS (ESI): Expect

peak corresponding to the benzylated product.

Part 5. Data Summary

Property Value/Description Relevance
Reduces conformational
Scaffold Type Bicyclic (6,5-fused) entropy; improves binding

affinity.

Stereochemistry

cis-fused (typical)

Provides specific vector for

substituent display.

Treatment of CINV

Key Application NK1 Antagonists (Chemotherapy-Induced
Nausea).
o ) ) Anti-inflammatory / Anti-
Key Application Histamine H4 )
allergic.
Synthesis Type MCR / Cycloaddition Allows rapid library generation.
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+ Isocyanide-based MCRs: Diastereoselective cascade synthesis of perfluoroalkylated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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